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Compound of Interest
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Cat. No.: B15581924 Get Quote

This guide provides critical safety, handling, and disposal information for laboratory personnel,

including researchers, scientists, and drug development professionals working with MF59®, a

squalene-based oil-in-water emulsion vaccine adjuvant. While a specific Safety Data Sheet

(SDS) for the standalone MF59® adjuvant is not publicly available, an SDS for a vaccine

containing MF59® indicates the final product is not classified as hazardous.[1] Nevertheless,

adherence to standard laboratory safety protocols is essential.

Personal Protective Equipment (PPE)
Standard laboratory PPE is required to prevent accidental exposure and maintain a safe

working environment.

Eye and Face Protection: Wear safety glasses with side shields or chemical splash goggles.

[2][3]

Hand Protection: Use chemically resistant, impervious gloves such as nitrile or latex.[2][3]

Body Protection: A standard laboratory coat should be worn to protect personal clothing. For

large spills, additional protective clothing may be necessary.[4]

Operational Plan: Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of the adjuvant and

ensuring laboratory safety.
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Safe Handling:

Work in a well-ventilated area.

Avoid breathing mist or vapors.[4]

Prevent contact with skin and eyes.[3][4]

Practice good personal hygiene; wash hands thoroughly after handling and before breaks.

[2]

Do not eat, drink, or smoke in the work area.[2]

Storage Conditions:

Store in the original, tightly sealed container in a cool, dry, and well-ventilated place.[2]

Protect from direct sunlight and keep away from heat.[2]

Recommended storage is typically between 2°C and 8°C; do not freeze.[1]

Spill Management:

For minor spills, immediately clean the area using an absorbent material like a paper

towel.[1]

For major spills, contain the spill with inert material (e.g., sand, earth).[1][2]

Place all contaminated materials into a sealed container for proper disposal.[1][2]

Wash the spill area thoroughly with water.[1]

Quantitative Data: MF59® Composition
MF59® is an oil-in-water emulsion. The table below summarizes its primary components based

on publicly available scientific literature.
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Component Typical Concentration Function

Squalene Oil 4.3% (w/v) Oil Phase

Polysorbate 80 (Tween® 80) 0.5% (w/v) Emulsifier/Surfactant

Sorbitan Trioleate (Span® 85) 0.5% (w/v) Emulsifier/Surfactant

Sodium Citrate Dihydrate 10 mM Buffering Agent

Citric Acid Monohydrate 10 mM Buffering Agent

Water for Injection q.s. to 100% Aqueous Phase

Note: Concentrations are approximate and may vary slightly.

Disposal Plan
The disposal of MF59® and related waste must be conducted in accordance with institutional

guidelines and local regulations. The primary consideration is whether the material has been

mixed with biohazardous substances.

Unused/Expired Product: Unused or expired MF59® that has not been mixed with hazardous

materials is generally not considered hazardous waste. However, it should be disposed of

through a licensed waste disposal company or according to institutional protocols for

chemical waste. Never discard it down the drain.[5]

Contaminated Materials (Gloves, Tubes, etc.): The disposal method for laboratory materials

that have come into contact with MF59® depends on the nature of the experiment. The

workflow below illustrates the decision-making process.
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Disposal Workflow for MF59®-Contaminated Lab Materials

Waste Generated
(e.g., pipette tips, tubes, gloves)

Is waste mixed with
biohazardous material

(e.g., antigens, infectious agents)?

Dispose as Non-Infectious
Laboratory Waste

  No

Dispose as Biohazardous Waste
(Follow institutional protocol, e.g., Autoclave)

  Yes

Click to download full resolution via product page

Caption: Decision workflow for the disposal of MF59®-contaminated materials.

Experimental Protocols
The specific methodologies for using MF59® in experiments (e.g., vaccine formulation,

immunogenicity studies) will vary based on the research objectives. The safety and handling

procedures outlined in this guide are fundamental and should be integrated as the first steps in

any detailed experimental protocol. Researchers must always consult and adhere to their

institution's approved protocols and safety guidelines when designing and executing

experiments involving this adjuvant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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